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Get Quote

Ensuring the safe and environmentally responsible disposal of chemical waste is a critical

component of laboratory safety and regulatory compliance. This guide provides essential

information and step-by-step procedures for the proper disposal of MN-25, a substance that

requires careful handling due to its potential hazards. Adherence to these guidelines is crucial

for protecting personnel and the environment.

Understanding the Hazards of MN-25
MN-25, identified in Safety Data Sheets (SDS) as products like COLPHOS MN 25, is a metal

finishing additive. It is classified as a hazardous substance with the following potential risks:

Corrosive: It may be corrosive to metals.[1]

Severe Skin Burns and Eye Damage: Contact can cause serious harm to skin and eyes.[1]

Respiratory Irritation: Inhalation of mists or vapors may lead to respiratory irritation.[1]

Potential for Serious Health Effects: Some components may be linked to fertility damage or

cancer, depending on the level of exposure.[1]
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A thorough understanding of these hazards, as outlined in the product's SDS, is the first step in

ensuring safe handling and disposal.

Regulatory Framework for Hazardous Waste
Disposal
In Minnesota, the Pollution Control Agency (MPCA) has established comprehensive rules for

the management of hazardous waste.[2][3] These regulations govern all stages of waste

handling, from generation to final disposal, and are designed to prevent environmental

contamination and protect public health.[4] Facilities are required to evaluate their waste,

determine their generator size, and obtain a hazardous waste identification number.[2]

Step-by-Step Disposal Procedures for MN-25
The proper disposal of MN-25 must be conducted in accordance with all applicable federal,

state, and local regulations. The following steps provide a procedural framework for

laboratories and research facilities:

Waste Identification and Classification: The first crucial step is to correctly identify MN-25 as

a hazardous waste based on its characteristics of corrosivity and potential toxicity.[1][2]

Containerization and Labeling:

All MN-25 waste must be collected in containers that are compatible with the chemical and

can be securely closed.[5][6]

Each container must be clearly labeled with the words "Hazardous Waste," an accurate

description of the contents (e.g., "MN-25 waste"), the primary hazards (e.g., Corrosive,

Toxic), and the date when waste was first added.[5][6]

Storage:

Waste containers should be stored in a designated, well-ventilated area, away from

incompatible materials such as acids, bases, and halogens.[7][8]

Liquid waste containers must be kept in secondary containment to prevent spills.[6]
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Arranging for Disposal:

Do not dispose of MN-25 down the drain or in the regular trash.[6]

Contact a licensed hazardous waste disposal service to arrange for pickup and proper

disposal. In Minnesota, resources such as the University of Minnesota's Health, Safety &

Risk Management (HSRM) provide chemical waste pickup services.[5][6]

Documentation:

Maintain accurate records of all hazardous waste generated and disposed of, including

manifests for shipments.[2]

Quantitative Data Summary
For safe handling and emergency preparedness, it is essential to be aware of the hazard

classifications for substances related to MN-25.

Hazard Classification GHS Category Description

Oxidizing Liquid Category 3 May intensify fire.

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage.

Serious Eye Damage/Irritation Category 1 Causes serious eye damage.

Acute Toxicity (Oral) Category 4 Harmful if swallowed.

Specific Target Organ Toxicity Category 2
May cause damage to the

cardiovascular system.

This data is based on a product with similar characteristics (Bio-Tec 25, a sodium chlorite

solution) and should be used as a general guideline. Always refer to the specific SDS for MN-
25.[8]

Experimental Protocols
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Detailed experimental protocols involving MN-25 should always include a dedicated section on

waste disposal. This section must reiterate the procedures outlined above and provide specific

instructions for neutralizing and collecting any residues from experimental setups.

MN-25 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of MN-25 waste.
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Caption: Workflow for the safe disposal of MN-25 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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